Cas no 41994-91-6 (4-Chloro-2-nitrobenzamide)

• Product Name: 4-Chloro-2-nitrobenzamide
• CAS No: 41994-91-6
• MF: C₇H₅ClN₂O₃
• MW: 200.57920050621
• CID: 2636552
• PubChem ID: 3336981
• Update Time: 2025-04-24

4-Chloro-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-nitrobenzoic amide
• 4-Chlor-2-nitrobenzamid;4-chloro-2-nitro-benzoic acid amide;4-Chlor-2-nitro-benzoesaeure-amid;4-chloro-2-nitrobenzamide;4-Chlor-2-nitro-benzamid;
• BS-32419
• AKOS002954070
• 41994-91-6
• SB77176
• MFCD01215396
• 4-chloro-2-nitro-benzamide
• SCHEMBL6896167
• 4-chloro-2-nitrobenzamide
• 4-Chloro-2-nitrobenzamide

• Inchi： 1S/C7H5ClN2O3/c8-4-1-2-5(7(9)11)6(3-4)10(12)13/h1-3H,(H2,9,11)
• InChI Key： DPCCEABSUFIEKX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(N)=O)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.99900
• Monoisotopic Mass: 199.9988697Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 88.9Ų

Experimental Properties

• PSA: 88.91000
• LogP: 2.57060

Additional information on 4-Chloro-2-nitrobenzamide

4-Chloro-2-Nitrobenzoic Amide: A Comprehensive Overview

The compound 4-chloro-2-nitrobenzoic amide (CAS NO. 41994-91-6) is a synthetic organic chemical that has garnered significant attention in the field of biomedical research due to its unique structural features and potential applications. This compound belongs to the class of aromatic carboxylic acid derivatives, characterized by the presence of a chlorine atom at position 4, a nitro group at position 2, and an amide functional group attached to the benzene ring.

Its distinct chemical structure makes it a valuable compound for various research purposes. The combination of electron-withdrawing groups (EWGs), such as the nitro group and chlorine atom, imparts this compound with strong electrophilic aromatic substitution-directing properties, which can be exploited in chemical synthesis to facilitate reactions at specific positions on the aromatic ring. Additionally, the amide functional group renders the molecule more polar and hydrophilic, enhancing its solubility in polar solvents, a critical factor for its potential use in drug delivery systems.

Recent studies have highlighted the role of 4-chloro-2-nitrobenzoic amide as a promising building block in the development of novel anticancer agents. The presence of multiple EWGs not only enhances the compound's stability but also makes it a suitable candidate for designing drugs that can target specific pathways involved in cancer progression. For instance, researchers have explored its potential as a precursor to topoisomerase inhibitors, which are known for their ability to disrupt DNA repair mechanisms and induce cell death in cancerous cells.

Moreover, the compound has shown remarkable results in in vitro assays, demonstrating potent antimicrobial activity against a range of bacterial and fungal strains. This suggests that it could serve as a starting material for developing new-generation antibiotics, which are desperately needed to combat the growing issue of antibiotic resistance. The combination of its structural versatility and biological activity positions it as a valuable asset in the pharmaceutical industry.

In terms of synthesis and characterization, 4-chloro-2-nitrobenzoic amide can be efficiently prepared via multi-step organic reactions, starting from chlorobenzene and introducing the nitro and amide groups in a controlled manner. The compound's purity and stability are critical factors for its successful application in research settings, making it essential to employ advanced analytical techniques such as HPLC and mass spectrometry for quality control.

Recent advancements in computational chemistry have also contributed to a deeper understanding of this compound's behavior. By employing molecular modeling tools, researchers have been able to predict its interactions with biological targets, such as enzymes and receptors, providing valuable insights into its potential therapeutic applications. These computational studies complement experimental data and accelerate the drug discovery process.

Furthermore, 4-chloro-2-nitrobenzoic amide has found applications in biotechnology, particularly in the development of bioactive materials for regenerative medicine. Its ability to form stable complexes with biomolecules makes it a suitable candidate for designing nanodelivery systems, which can target specific tissues and deliver therapeutic agents with high precision.

Despite its promising applications, further research is required to fully harness the potential of 4-chloro-2-nitrobenzoic amide. Current studies are focusing on optimizing its synthetic routes to improve yields and reduce costs, as well as exploring new ways to modify its structure to enhance its biological activity and selectivity.

In conclusion, 4-chloro-2-nitrobenzoic amide (CAS NO. 41994-91-6) stands out as a versatile and valuable compound in the field of biomedical research. Its unique combination of functional groups renders it suitable for a wide range of applications, from drug development to biotechnology. As our understanding of its properties continues to evolve, this compound is poised to play an even more significant role in advancing medical science.